![molecular formula C8H9N3O B3219246 6-methoxy-1H-pyrrolo[3,2-b]pyridin-3-amine CAS No. 1190316-76-7](/img/structure/B3219246.png)
6-methoxy-1H-pyrrolo[3,2-b]pyridin-3-amine
Overview
Description
“6-methoxy-1H-pyrrolo[3,2-b]pyridin-3-amine” is a chemical compound . It is a derivative of 1H-pyrrolo[2,3-b]pyridine . It has been used in the synthesis of a new bidentate Schiff base ligand .
Synthesis Analysis
The compound has been synthesized by condensing 6-methoxypyridine-3-amine with pyrrole-2-carbaldehyde . This forms a new bidentate Schiff base ligand, which is then used to prepare Cu (II) and Co (II) metal complexes .Molecular Structure Analysis
The linear formula of “6-methoxy-1H-pyrrolo[3,2-b]pyridin-3-amine” is C8H8N2O . The molecular weight of the compound is 148.16 .Chemical Reactions Analysis
The compound has been used in the synthesis of a new bidentate Schiff base ligand . This ligand is then used to prepare Cu (II) and Co (II) metal complexes .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It should be stored in an inert atmosphere, preferably in a freezer under -20C .Mechanism of Action
While the specific mechanism of action for “6-methoxy-1H-pyrrolo[3,2-b]pyridin-3-amine” is not mentioned in the search results, it is noted that derivatives of 1H-pyrrolo[2,3-b]pyridine have potent activities against FGFR1, 2, and 3 . This suggests that “6-methoxy-1H-pyrrolo[3,2-b]pyridin-3-amine” may also have potential activity against these receptors.
Safety and Hazards
The compound is classified as a GHS07 substance . It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Personal protective equipment and chemical impermeable gloves should be worn when handling the compound . In case of accidental release, it is advised to ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and prevent the chemical from entering drains .
properties
IUPAC Name |
6-methoxy-1H-pyrrolo[3,2-b]pyridin-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O/c1-12-5-2-7-8(11-3-5)6(9)4-10-7/h2-4,10H,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAMCJVOEXRSKHM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C(=CN2)N)N=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-methoxy-1H-pyrrolo[3,2-b]pyridin-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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